Cas no 1805054-15-2 (2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid)

• Product Name: 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid
• CAS No: 1805054-15-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010762
• Update Time: 2025-10-21

2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C12H13NO3/c1-2-8-3-10(6-13)9(5-12(15)16)4-11(8)7-14/h3-4,14H,2,5,7H2,1H3,(H,15,16)
• InChI Key： DVTJMPVVYAQXFZ-UHFFFAOYSA-N
• SMILES： OCC1C=C(CC(=O)O)C(C#N)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid

Recent Advances in the Study of 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid (CAS: 1805054-15-2)

In recent years, the compound 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid (CAS: 1805054-15-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both cyano and hydroxymethyl groups on the phenyl ring, along with the ethyl substitution, makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the key areas of research has been the exploration of 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid as a precursor in the synthesis of novel anti-inflammatory and anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers synthesized a series of analogs and evaluated their bioactivity, identifying several candidates with improved selectivity and reduced side effects compared to existing COX-2 inhibitors.

Another significant development is the use of 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as attractive targets for drug discovery, but their modulation has traditionally been challenging due to the large and flat interaction surfaces. A recent study in Nature Chemical Biology (2024) reported the successful design of a PPI inhibitor based on the scaffold of 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid, which effectively disrupts the interaction between two oncogenic proteins. This breakthrough opens new avenues for targeting previously undruggable PPIs in cancer therapy.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid. A paper in Organic Process Research & Development (2023) described an optimized multi-step synthesis route that improves yield and reduces the use of hazardous reagents. The new protocol employs green chemistry principles, such as catalytic hydrogenation and solvent-free reactions, making the process more environmentally sustainable and cost-effective for industrial-scale production.

In the realm of drug delivery, researchers have explored the potential of 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid as a building block for prodrug design. Its hydroxyl and carboxyl functional groups allow for conjugation with various drug molecules, enabling controlled release and improved pharmacokinetic properties. A recent study in Molecular Pharmaceutics (2024) demonstrated the successful application of this strategy with an antiviral agent, resulting in enhanced oral bioavailability and reduced dosing frequency.

Looking ahead, the versatility of 2-Cyano-4-ethyl-5-(hydroxymethyl)phenylacetic acid continues to inspire innovative research across multiple disciplines. Its unique chemical structure and demonstrated biological activities position it as a valuable tool in medicinal chemistry and drug discovery. Future studies are expected to further explore its potential in addressing unmet medical needs, particularly in areas such as neurodegenerative diseases and antibiotic resistance. As synthetic methodologies advance and our understanding of its mechanism of action deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.